Cas no 104147-33-3 (3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)phenyl isocyanate)

• Product Name: 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)phenyl isocyanate
• CAS No: 104147-33-3
• MF: C₉H₃Cl₂F₄NO₂
• MW: 304.025234460831
• CID: 62455
• PubChem ID: 20230152
• Update Time: 2025-04-18

3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)phenyl isocyanate Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)phenyl isocyanate
• 1-(3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)phenyl)-3-(2,6-difluorobenzoyl)urea
• 1,3-dichloro-5-isocyanato-2-(1,1,2,2-tetrafluoroethoxy)benzene
• N-{[3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)phenyl]carbamoyl}-2,6-difluorobenzamide
• FT-0642557
• SCHEMBL10849622
• 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)phenylisocyanate
• 3,5-Dichloro-2-fluoroacetophenone
• AKOS015914641
• Benzene, 1,3-dichloro-5-isocyanato-2-(1,1,2,2-tetrafluoroethoxy)-
• 104147-33-3
• DTXSID30603886

• Inchi： 1S/C9H3Cl2F4NO2/c10-5-1-4(16-3-17)2-6(11)7(5)18-9(14,15)8(12)13/h1-2,8H
• InChI Key： DIBJOUIDJQRDBM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1OC(C(F)F)(F)F)Cl)N=C=O

Computed Properties

• Exact Mass: 302.94779
• Monoisotopic Mass: 302.9476964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.6
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.66